Cas no 902836-46-8 (3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 902836-46-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD08061002
• CID: 839437
• PubChem ID: 44721344
• Update Time: 2025-10-28

3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-PYRROLIDIN-3-YL-1,2,4-OXADIAZOLE
• 3-Methyl-5-(3-pyrrolidinyl)-1,2,4-oxadiazole
• 1,2,4-OXADIAZOLE, 3-METHYL-5-(3-PYRROLIDINYL)-
• 3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 3-Methyl-5-(3-pyrrolidinyl)-1,2,4-oxadiazole (ACI)
• CS-0132434
• CLB83646
• MFCD08061002
• DB-078623
• 902836-46-8
• AS-30187
• DTXSID60660442
• F1907-0822
• SCHEMBL661941
• EN300-210448
• AKOS009462240

• MDL： MFCD08061002
• Inchi： 1S/C7H11N3O/c1-5-9-7(11-10-5)6-2-3-8-4-6/h6,8H,2-4H2,1H3
• InChI Key： AMTJXKSIHPLYQB-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C(C2CCNC2)O1

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.139
• Boiling Point: 281℃
• Flash Point: 124℃
• PSA: 50.95000
• LogP: 0.78370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 902836-46-8)

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole is a heterocyclic compound with a unique structure that combines a pyrrolidine ring and an oxadiazole moiety. This compound, identified by the CAS number 902836-46-8, has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The molecule's structure is characterized by a 1,2,4-oxadiazole ring system, which is fused with a pyrrolidine group at the 5-position and a methyl group at the 3-position. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole typically involves multi-step reactions that leverage the reactivity of heterocyclic systems. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound with higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the reaction process. These innovations not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound for various industrial applications.

One of the most promising areas of research involving 3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole is its potential as a building block in drug design. The oxadiazole ring is known for its ability to act as a bioisostere for other heterocycles, making it an attractive component in medicinal chemistry. Recent studies have demonstrated that this compound exhibits modulatory effects on key biological targets, such as kinases and G-protein coupled receptors (GPCRs). For example, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its role as a lead compound in the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 3-methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as an electron-deficient acceptor in donor–acceptor systems, which is crucial for applications such as organic photovoltaics (OPVs) and light-emitting diodes (LEDs). A 2023 paper in *Advanced Materials* reported that incorporating this compound into polymer blends significantly enhanced their charge transport properties.

The structural versatility of 3-methyl-5-(pyrrolidin-3-yl)-1,2,4 oxadiazole also makes it an ideal substrate for further functionalization. Chemists have explored various substitution patterns to tailor its properties for specific applications. For instance, introducing electron-withdrawing or donating groups at strategic positions can modulate its reactivity and bioavailability. This approach has been instrumental in developing analogs with enhanced pharmacokinetic profiles for drug delivery systems.

From an environmental perspective, there is growing interest in understanding the ecological impact of 3-methyl-pyrrolidinyl oxadiazole compounds. Recent toxicity studies have focused on their biodegradation pathways and potential accumulation in aquatic ecosystems. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental persistence.

In conclusion, 3-methyl-pyrrolidinyl oxadiazole (CAS No. 902836) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions in synthetic chemistry, pharmacology, and materials science. As advancements in analytical techniques and computational modeling further elucidate its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.